1-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine hydrochloride

• IUPAC Name: 1-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C12H15N3OS.ClH/c13-12(6-2-1-3-7-12)11-14-10(15-16-11)9-5-4-8-17-9;/h4-5,8H,1-3,6-7,13H2;1H
• InChI Key: BVOQMJIFIVEJIH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CC=CS3)N.Cl
• Molecular Formula: C12H16ClN3OS
• Molecular Weight: 285.79 g/mol

Description

“1-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine hydrochloride” is a chemical compound with the molecular formula C12H16ClN3OS and a molecular weight of 285.79. It is a derivative of thiophene, a stimulant drug that is an analogue of amphetamine.

Synthesis Analysis

The synthesis of thiophene derivatives, such as the one , often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, an oxadiazole ring, and a cyclohexane ring. The thiophene ring is a five-membered ring made up of one sulfur atom. The oxadiazole ring is a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds.

Chemical Reactions Analysis

Thiophene-based analogs have been the subject of extensive research due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 285.79. It is recommended to be stored at a temperature between 28 C for optimal stability.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives have drawn interest as potential biologically active compounds. .

Organic Semiconductors and Electronics

• Thiophene-based molecules play a crucial role in organic electronics. .

Corrosion Inhibition

• .

Synthetic Methodology and Heterocyclization

• Analyze the synthetic routes to prepare this compound. .

Future Directions

Thiophene and oxadiazole derivatives have been the focus of many recent studies due to their potential biological activities. Future research may focus on exploring these activities further and developing new drugs based on these compounds.